Cas no 2407051-43-6 (4-Amino-oxazole-2-carboxylic acid methyl ester)

• Product Name: 4-Amino-oxazole-2-carboxylic acid methyl ester
• CAS No: 2407051-43-6
• MF: C₅H₆N₂O₃
• MW: 142.1127409935
• MDL: MFCD32632511
• CID: 4777309
• Update Time: 2026-02-27

4-Amino-oxazole-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• SB36028
• 4-Amino-oxazole-2-carboxylic acid methyl ester

• MDL： MFCD32632511
• Inchi： 1S/C5H6N2O3/c1-9-5(8)4-7-3(6)2-10-4/h2H,6H2,1H3
• InChI Key： TWVYXTZMDROALE-UHFFFAOYSA-N
• SMILES： O1C=C(N)N=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 139
• XLogP3: 0.2
• Topological Polar Surface Area: 78.4

Additional information on 4-Amino-oxazole-2-carboxylic acid methyl ester

Introduction to 4-Amino-oxazole-2-carboxylic acid methyl ester (CAS No. 2407051-43-6)

4-Amino-oxazole-2-carboxylic acid methyl ester (CAS No. 2407051-43-6) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an oxazole ring and a methyl ester group, making it a valuable building block for the synthesis of more complex molecules.

The chemical structure of 4-Amino-oxazole-2-carboxylic acid methyl ester consists of an oxazole ring with an amino group at the 4-position and a carboxylic acid methyl ester at the 2-position. The oxazole ring, a five-membered heterocyclic compound containing one nitrogen and one oxygen atom, is known for its stability and reactivity. The presence of the amino group and the methyl ester provides additional functional groups that can be readily modified through various chemical reactions, making this compound highly versatile in synthetic chemistry.

In the realm of medicinal chemistry, 4-Amino-oxazole-2-carboxylic acid methyl ester has shown promise as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential as a precursor for the development of novel drugs targeting various diseases. For instance, researchers have explored its use in the synthesis of compounds with anti-inflammatory, antiviral, and anticancer properties. The ability to introduce different substituents at the amino and carboxylic acid positions allows for the fine-tuning of pharmacological properties, such as solubility, bioavailability, and target specificity.

The synthetic versatility of 4-Amino-oxazole-2-carboxylic acid methyl ester is further demonstrated by its use in combinatorial chemistry. Combinatorial approaches enable the rapid generation of large libraries of compounds, which can be screened for biological activity. This method has been particularly useful in drug discovery programs where high-throughput screening is employed to identify lead compounds with desired therapeutic effects. The ease with which this compound can be synthesized and modified makes it an attractive choice for such applications.

Beyond its role as a synthetic intermediate, 4-Amino-oxazole-2-carboxylic acid methyl ester has also been studied for its inherent biological activity. Preliminary studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in disease pathways. For example, it has been reported to inhibit enzymes related to inflammation and cancer progression, suggesting potential therapeutic applications in these areas. However, further research is needed to fully understand its mechanism of action and optimize its efficacy.

In addition to its medicinal applications, 4-Amino-oxazole-2-carboxylic acid methyl ester has found use in other areas of chemical research. Its unique structure makes it suitable for the development of new materials with specific properties. For instance, it can be incorporated into polymers or used as a ligand in coordination chemistry to create materials with enhanced mechanical strength or optical properties. These applications highlight the broad utility of this compound beyond traditional pharmaceutical uses.

The synthesis of 4-Amino-oxazole-2-carboxylic acid methyl ester typically involves multistep reactions that are well-documented in the literature. Common synthetic routes include cyclization reactions from appropriate precursors followed by functional group modifications. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste and improving overall efficiency. These developments are crucial for ensuring sustainable production processes in both academic and industrial settings.

In conclusion, 4-Amino-oxazole-2-carboxylic acid methyl ester (CAS No. 2407051-43-6) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features and synthetic versatility make it an important molecule for both fundamental research and practical applications. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing our understanding of chemical biology and developing innovative solutions to pressing health challenges.